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4-(3-Chloro-4-fluorophenyl)pyridine-3-carboxylic acid

Catalog No.
S6702225
CAS No.
1261938-49-1
M.F
C12H7ClFNO2
M. Wt
251.64 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4-(3-Chloro-4-fluorophenyl)pyridine-3-carboxylic a...

CAS Number

1261938-49-1

Product Name

4-(3-Chloro-4-fluorophenyl)pyridine-3-carboxylic acid

IUPAC Name

4-(3-chloro-4-fluorophenyl)pyridine-3-carboxylic acid

Molecular Formula

C12H7ClFNO2

Molecular Weight

251.64 g/mol

InChI

InChI=1S/C12H7ClFNO2/c13-10-5-7(1-2-11(10)14)8-3-4-15-6-9(8)12(16)17/h1-6H,(H,16,17)

InChI Key

MPMLWOFXIMCDPF-UHFFFAOYSA-N

SMILES

C1=CC(=C(C=C1C2=C(C=NC=C2)C(=O)O)Cl)F

Canonical SMILES

C1=CC(=C(C=C1C2=C(C=NC=C2)C(=O)O)Cl)F
  • Potential Nicotinic Receptor Ligand

    The nicotinic acid moiety in the molecule suggests a potential interaction with nicotinic acetylcholine receptors (nAChRs). These receptors are ligand-gated ion channels found in the nervous system, neuromuscular junctions, and some immune cells . Research on other nicotinic acid derivatives has explored their potential as nAChR agonists or antagonists, which could be relevant for applications in neurodegenerative diseases or addiction treatment .

  • Fluorine and Chlorine Substituents

    The presence of fluorine and chlorine atoms can influence the molecule's properties, such as lipophilicity (fat solubility) and blood-brain barrier permeability . These factors are crucial for central nervous system drug development.

XLogP3

2.7

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

1

Exact Mass

251.0149343 g/mol

Monoisotopic Mass

251.0149343 g/mol

Heavy Atom Count

17

Dates

Last modified: 11-23-2023

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